N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C13H7N5O2S2/c19-11(7-1-2-9-10(5-7)18-22-17-9)14-13-16-15-12(20-13)8-3-4-21-6-8/h1-6H,(H,14,16,19)
• InChI Key: GBGQYQXIFBBSLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C=C1C(=O)NC3=NN=C(O3)C4=CSC=C4
• Molecular Formula: C13H7N5O2S2
• Molecular Weight: 329.4 g/mol

Description

“N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a compound that falls under the category of electron donor-acceptor (D-A) systems based on the benzo[c][1,2,5]thiadiazole (BTZ) motif. These systems have been extensively researched for use in photovoltaics or as fluorescent sensors.

Synthesis Analysis

The synthesis of similar compounds involves varying the donor groups while keeping the BTZ acceptor group the same. This allows for systematic modification of the photocatalyst’s optoelectronic and photophysical properties. The highest yields of π-spacer–acceptor–π-spacer type compounds were obtained by means of the Stille reaction.

Chemical Reactions Analysis

These compounds have been used as potential visible-light organophotocatalysts. They have been validated using a Minisci-type decarboxylative alkylation of electron-deficient heteroarenes as a test reaction under both batch and continuous flow conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be systematically modified by varying the donor groups while keeping the BTZ acceptor group the same. This allows for control over the photocatalyst’s optoelectronic and photophysical properties.

Scientific Research Applications

Fluorophores and Visible Light Organophotocatalysts

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Photovoltaics

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Fluorescent Sensors

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Organic Electronics

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Synthesis of D–A Conjugated Polymers

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Antibacterial Applications

Some derivatives of thiophene, which is part of the compound’s structure, have shown inhibitory effects against organisms like B. subtilis, E. coli, P. vulgaris, and S. .

Future Directions

The future directions of research in this area could involve further exploration of these compounds as potential visible-light organophotocatalysts. Additionally, more research could be done to further understand and optimize their optoelectronic and photophysical properties.